Cas no 1628517-45-2 ((5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester)

• Product Name: (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester
• CAS No: 1628517-45-2
• MF: C₁₄H₁₆FNO₃
• MW: 265.28
• MDL: MFCD34602358
• CID: 5087990
• Update Time: 2025-05-24

(5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester

• MDL： MFCD34602358
• Inchi： 1S/C14H16FNO3/c1-14(2,3)19-13(18)16-11-7-8-6-9(15)4-5-10(8)12(11)17/h4-6,11H,7H2,1-3H3,(H,16,18)
• InChI Key： OUDVXHNIZDJFOQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC2=CC(F)=CC=C12)NC(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester

Introduction to (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester (CAS No. 1628517-45-2)

Compound with the chemical name (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester and the CAS number 1628517-45-2 represents a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of this compound consists of a fluorinated indanone core, which is a well-known scaffold in the pharmaceutical industry. The presence of a fluoro group at the 5-position and a tert-butyl carbamate ester at the 2-position enhances its pharmacological properties, making it an attractive candidate for further investigation. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are crucial factors in drug design.

In recent years, there has been a growing interest in fluorinated heterocycles due to their diverse biological activities. Studies have shown that compounds containing fluorine atoms exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. This has led to the exploration of fluorinated indanones as potential therapeutic agents for various diseases.

One of the most compelling aspects of (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester is its versatility in synthetic chemistry. The tert-butyl carbamate group serves as a protecting group for carboxylic acids, allowing for selective modifications during drug synthesis. This feature makes it a valuable intermediate in multi-step synthetic routes, enabling chemists to develop complex molecules with high precision.

Recent research has highlighted the importance of fluorinated indanones in the development of anti-inflammatory and anti-cancer agents. For instance, studies have demonstrated that certain fluorinated indanones exhibit potent inhibitory effects on inflammatory pathways and can selectively target cancer cells. The compound (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester, with its unique structural features, is being investigated as a potential lead compound for such therapeutic applications.

The synthesis of this compound involves several key steps that highlight modern organic synthesis techniques. The introduction of the fluoro group at the 5-position is achieved through nucleophilic aromatic substitution reactions, which are well-established methods in medicinal chemistry. The subsequent formation of the tert-butyl carbamate ester is typically carried out using carbodiimide-based coupling reactions, ensuring high yield and purity.

In addition to its synthetic significance, (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester has shown promise in preclinical studies. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and stability under physiological conditions. Furthermore, preliminary toxicity studies indicate that it is well-tolerated at relevant doses, suggesting its potential for further development into a clinical candidate.

The role of computational chemistry in optimizing the properties of this compound cannot be overstated. Advanced computational methods have been employed to predict molecular interactions and optimize synthetic pathways. These techniques have not only accelerated the discovery process but also provided insights into the structural determinants of biological activity.

Looking ahead, the future prospects for (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester are promising. Ongoing research aims to explore its potential in treating neurological disorders and infectious diseases. The compound's unique structural features make it a versatile tool for drug discovery, and further investigations are expected to uncover new therapeutic applications.

In conclusion, (5-Fluoro-1-oxo-indan-2-yl)-carbamic acid tert-butyl ester (CAS No. 1628517-45-2) is a significant molecule with broad applications in pharmaceutical chemistry. Its structural attributes, synthetic utility, and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new possibilities, this compound is poised to play a crucial role in addressing unmet medical needs.